Cas no 126275-45-4 ((2S)-2-(2,5-dimethoxyphenyl)propanoic acid)

• Product Name: (2S)-2-(2,5-dimethoxyphenyl)propanoic acid
• CAS No: 126275-45-4
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 5996756
• PubChem ID: 12836593
• Update Time: 2025-11-01

(2S)-2-(2,5-dimethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 126275-45-4
• EN300-6505723
• (2S)-2-(2,5-dimethoxyphenyl)propanoic acid

• Inchi： 1S/C11H14O4/c1-7(11(12)13)9-6-8(14-2)4-5-10(9)15-3/h4-7H,1-3H3,(H,12,13)/t7-/m0/s1
• InChI Key： VZCIFVPILYHKPL-ZETCQYMHSA-N
• SMILES： O(C)C1C=CC(=CC=1[C@@H](C(=O)O)C)OC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.8Ų

Additional information on (2S)-2-(2,5-dimethoxyphenyl)propanoic acid

Introduction to (2S)-2-(2,5-dimethoxyphenyl)propanoic Acid (CAS No. 126275-45-4)

(2S)-2-(2,5-dimethoxyphenyl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 126275-45-4, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its chiral center and aromatic substituents, has garnered considerable attention due to its potential applications in drug development and biochemical research. The structural features of this compound make it a valuable scaffold for designing novel therapeutic agents with specific biological activities.

The< strong> (2S)-configuration of the propanoic acid moiety is particularly noteworthy, as enantiomeric purity plays a crucial role in the pharmacological efficacy and safety of many drugs. The presence of< strong> 2,5-dimethoxyphenyl group introduces additional complexity, influencing the molecule's solubility, metabolic stability, and interactions with biological targets. These attributes have positioned this compound as a subject of intense study in medicinal chemistry.

In recent years, advancements in synthetic methodologies have enabled more efficient and scalable production of< strong> (2S)-2-(2,5-dimethoxyphenyl)propanoic acid. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric excess, which is essential for optimizing pharmacokinetic properties. These improvements have facilitated its use in both academic research and industrial drug development pipelines.

The< strong> 2,5-dimethoxyphenyl moiety is particularly interesting from a pharmacological perspective. This aromatic ring system has been shown to modulate various biological pathways, including those involving neurotransmitter receptors and inflammatory responses. For instance, derivatives of this scaffold have been investigated for their potential in treating neurological disorders and pain management. The methoxy groups further enhance the compound's lipophilicity and binding affinity, making it a promising candidate for further exploration.

Recent studies have highlighted the< strong> role of (2S)-2-(2,5-dimethoxyphenyl)propanoic acid in developing novel anti-inflammatory agents. Researchers have demonstrated that modifications to this core structure can lead to compounds with enhanced efficacy in reducing cytokine production and inhibiting pro-inflammatory enzymes. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.

The synthesis of< strong> (2S)-2-(2,5-dimethoxyphenyl)propanoic acid also presents an opportunity for exploring green chemistry principles. Alternative synthetic routes that minimize waste and reduce energy consumption are being actively pursued. Such environmentally conscious approaches align with the broader goal of sustainable pharmaceutical manufacturing and are likely to become more prevalent in the future.

In addition to its therapeutic potential, this compound has been utilized as an intermediate in the synthesis of more complex molecules. Its chiral center provides a versatile platform for introducing additional functional groups, enabling the creation of diverse chemical libraries for high-throughput screening. This flexibility makes it an invaluable tool for medicinal chemists seeking to discover new drug candidates.

The< strong> pharmacokinetic profile of (2S)-2-(2,5-dimethoxyphenyl)propanoic acid is another area of active investigation. Understanding how this molecule is absorbed, distributed, metabolized, and excreted is critical for optimizing its clinical application. Preclinical studies have begun to unravel these processes, providing insights into potential dosing regimens and formulation strategies.

The< strong> chemical stability of this compound under various conditions is also a key consideration. Factors such as temperature, pH, and exposure to light can influence its integrity and efficacy. Researchers are working to develop storage conditions that preserve the compound's activity while ensuring long-term reliability for both research and commercial purposes.

The future prospects for< strong> (2S)-2-(2,5-dimethoxyphenyl)propanoic acid appear promising, with ongoing research expected to yield new applications across multiple therapeutic areas. Collaborative efforts between academia and industry will be essential in translating laboratory findings into viable clinical treatments. As our understanding of biological systems continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex diseases.